5-(4-tert-butylphenyl)-4-[2-(3,4-dimethoxyphenyl)ethyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione

• IUPAC Name: 3-(4-tert-butylphenyl)-4-[2-(3,4-dimethoxyphenyl)ethyl]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C22H27N3O2S/c1-22(2,3)17-9-7-16(8-10-17)20-23-24-21(28)25(20)13-12-15-6-11-18(26-4)19(14-15)27-5/h6-11,14H,12-13H2,1-5H3,(H,24,28)
• InChI Key: FTCOSRKREYHPJZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NNC(=S)N2CCC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C22H27N3O2S
• Molecular Weight: 397.5 g/mol

Description

5-(4-tert-butylphenyl)-4-[2-(3,4-dimethoxyphenyl)ethyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione is a useful research compound. Its molecular formula is C22H27N3O2S and its molecular weight is 397.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 397.18239829 g/mol and the complexity rating of the compound is 567. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural and Synthetic Investigations

• Supramolecular Synthons Analysis : A study by Saeed et al. (2019) on a series of 1,2,4-triazole-3-thione compounds reveals insights into their crystal structures and energetic features. The research highlights the significance of dispersion components and the role of N–H⋯S=C hydrogen bonds in packing stabilization. This analysis provides a foundational understanding of the supramolecular interactions in these compounds (Saeed et al., 2019).

• Crystal Structure Comparison : Wawrzycka-Gorczyca and Siwek (2011) compared the crystal structure of a 4-ethyl-5-(2-thienyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione with its aromatic analogs, uncovering the structural motifs and interactions that contribute to its stability and properties (Wawrzycka-Gorczyca & Siwek, 2011).

Biological Activity Exploration

• Antioxidative Activity : Tumosienė et al. (2014) synthesized novel S-substituted derivatives of 1,2,4-triazole-5-thiones, demonstrating significant antioxidative activity in some compounds. This highlights the potential therapeutic applications of these derivatives in combating oxidative stress (Tumosienė et al., 2014).

• EGFR Inhibitors for Anti-Cancer Properties : Karayel (2021) explored the anti-cancer properties of benzimidazole derivatives bearing 1,2,4-triazole, identifying compound 4 as the most active against potential anti-cancer activity. This study contributes to the development of new therapeutic agents for cancer treatment (Karayel, 2021).

• Antimicrobial Activities : Bektaş et al. (2010) synthesized and tested a variety of 1,2,4-triazole derivatives for antimicrobial activities, identifying compounds with promising efficacy against several microorganisms. This research opens avenues for developing new antimicrobial agents (Bektaş et al., 2010).